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Compound of Interest

Compound Name:
2-Chloro-4-methoxybenzene-1-

thiol

CAS No.: 89793-44-2

Cat. No.: B2657058

Get Quote

Part 1: Executive Summary & Physicochemical
Grounding
The Molecule at a Glance
2-Chloro-4-methoxybenzene-1-thiol is a trisubstituted aromatic scaffold combining a

nucleophilic thiol (-SH) group, an electron-donating methoxy (-OCH₃) group, and an electron-

withdrawing chlorine (-Cl) atom. This specific substitution pattern dictates a solubility profile that

is lipophilic yet polarizable, requiring precise solvent selection to avoid oxidative degradation.

Key Physicochemical Parameters (Predicted/Analog-Derived):
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Parameter Value (Approx.) Significance

Molecular Weight 174.65 g/mol
Low MW facilitates rapid

dissolution kinetics.

LogP (Octanol/Water) ~2.9 - 3.2
Highly lipophilic; partitions

strongly into organic phases.

pKa (Thiol) ~6.5 - 7.0

Significantly more acidic than

phenols; soluble in basic

aqueous media.

Physical State Low-melting Solid or Oil

Handling requires temperature

control to maintain

homogeneity.

The "Thiol Trap": A Critical Warning
Before assessing solubility, researchers must distinguish between insolubility and oxidative

precipitation.

The Artifact: Thiols readily oxidize to disulfides (Ar-S-S-Ar) in the presence of atmospheric

oxygen, especially in basic or protic solvents.[1]

The Observation: A solution turns cloudy or precipitates a solid. This is often not the thiol

coming out of solution, but the formation of the much less soluble disulfide dimer.

The Fix: All solubility experiments described below must be performed using degassed

solvents under an inert atmosphere (Nitrogen or Argon).

Part 2: Solubility Profile in Organic Solvents
The solubility of 2-Chloro-4-methoxybenzene-1-thiol is governed by Van der Waals forces

(from the chloro-phenyl core) and dipole-dipole interactions (from the methoxy and thiol

groups).

Chlorinated Solvents (Primary Choice)
Solvents: Dichloromethane (DCM), Chloroform (CHCl₃), 1,2-Dichloroethane (DCE).
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Solubility Rating:High (>100 mg/mL)

Mechanism: The polarizable chlorine atom on the benzene ring interacts favorably with

chlorinated solvents. These are the "Gold Standard" for extraction and reaction media.

Application: Use DCM for liquid-liquid extraction from acidified aqueous layers.

Polar Aprotic Solvents (Reaction Media)
Solvents: Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (MeCN),

Tetrahydrofuran (THF).

Solubility Rating:High (>100 mg/mL)

Mechanism: The acidic thiol proton (soft acid) and the methoxy oxygen accept hydrogen

bonds or interact via strong dipole forces.

Warning: DMSO can act as a mild oxidant, potentially converting the thiol to a disulfide over

time. Use fresh, anhydrous DMSO.

Alcohols (Polar Protic)
Solvents: Methanol, Ethanol, Isopropanol.

Solubility Rating:Moderate to High

Mechanism: Soluble due to H-bonding with the -SH and -OCH₃ groups. However, solubility

may decrease as the alcohol chain length increases (e.g., n-Butanol).

Application: Ideal for recrystallization. The compound is likely soluble in hot ethanol but may

crystallize (or oil out) upon cooling.

Hydrocarbons (Non-Polar)
Solvents: Hexanes, Cyclohexane, Pentane.

Solubility Rating:Low to Moderate
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Mechanism: While the aromatic ring is lipophilic, the polarity of the methoxy and thiol groups

creates a mismatch with purely non-polar aliphatic chains.

Application: Use as an anti-solvent. Adding Hexanes to a concentrated DCM solution of the

thiol is an effective purification strategy to precipitate impurities or the product (depending on

relative solubility).

Part 3: Experimental Protocols
Protocol A: Rapid Solubility Screening (Visual)
Validates solvent compatibility for synthesis or formulation.

Preparation: Weigh 10 mg of 2-Chloro-4-methoxybenzene-1-thiol into a 2 mL HPLC vial.

Inerting: Purge the vial with Argon for 30 seconds.

Addition: Add 100 µL of the target solvent (degassed).

Observation:

Clear Solution: Solubility > 100 mg/mL.

Suspension: Sonicate for 60 seconds. If solid remains, solubility is < 100 mg/mL.

Dilution: If insoluble, add solvent in 100 µL increments up to 1 mL total (10 mg/mL limit).

Protocol B: Gravimetric Quantitation
For precise solubility data generation.

Saturation: Add excess thiol (approx. 500 mg) to 2 mL of solvent in a sealed, nitrogen-

flushed vial.

Equilibration: Stir at 25°C for 4 hours.

Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter (pre-wetted) into a

tared vial.
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Evaporation: Evaporate the solvent under a stream of nitrogen (avoid heat >40°C to prevent

degradation).

Calculation:

Part 4: Visualization & Logic
Diagram 1: Solvent Selection Decision Tree
This logic flow ensures the correct solvent is chosen based on the intended application,

minimizing yield loss.
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Caption: Decision matrix for selecting the optimal solvent based on the process stage

(Extraction, Reaction, or Purification).

Diagram 2: Thiol Handling & Oxidation Prevention
A workflow to prevent the "Thiol Trap" (disulfide formation) during solubility testing.
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Caption: Step-by-step workflow to ensure solubility results are not compromised by oxidative

disulfide formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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